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Introduction

PHD Finger Protein 11 (PHF11), which appears to be referenced by the shorthand PH11, is a
crucial protein involved in multiple cellular processes. It has been identified as a DNA damage
response (DDR) factor that plays a significant role in the 5' end resection of double-strand
breaks (DSBs), ATR signaling, and homologous recombination (HR) for DNA repair.[1][2][3]
Furthermore, PHF11 is recognized as a transcriptional co-activator in the immune system,
particularly in regulating T-cell activation and the expression of Thl-type cytokines.[4][5] Given
its involvement in such critical pathways, the PHF11 antibody is an invaluable tool for
researchers in oncology, immunology, and drug development to investigate cellular responses
to DNA damage and immune regulation.

These application notes provide detailed protocols and data for the use of the PH11 (PHF11)
antibody in immunohistochemistry (IHC), enabling the visualization and analysis of PHF11
protein expression within the cellular and tissue context.

Data Presentation
Recommended Antibody Specifications and Dilutions
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Parameter Specification Source
PHD Finger Protein 11
Target [6]
(PHF11)
Host Species Rabbit [6]
Clonality Polyclonal [6]
Immunohistochemistry (IHC),
Validated Applications Western Blot (WB), [51[6]
Immunofluorescence (IF)
Species Reactivity Human, Mouse, Rat [5]
Recommended Dilution for
] 1:50 - 1:200 [6]
IHC-Paraffin
Human Kidney (strong
Positive Control Tissue positivity in tubules and [6]
glomeruli)
Antigen Retrieval
Time and
Method Buffer pH Source
Temperature
High pressure,
Heat-Induced ] -
_ _ 10 mM Sodium refer to specific
Epitope Retrieval ) 6.0 ) [5]
Citrate Buffer equipment
(HIER) o
guidelines

Signaling Pathways and Experimental Workflows
PHF11 in DNA Damage Response (DSB Repair)

PHF11 is a key player in the homologous recombination pathway of DNA double-strand break

repair. It facilitates the resection of DNA ends, a critical step for initiating the repair process.

PHF11 interacts with Replication Protein A (RPA) and the exonuclease EXOL. It functions by

stimulating EXO1's activity, which is otherwise inhibited by RPA, thereby promoting the
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formation of 3' single-stranded DNA overhangs necessary for ATR signaling and subsequent
repair.[1][2][3]
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PHF11 in T-Cell Activation
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Immunohistochemistry Workflow for PH11 (PHF11)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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